Cas no 1187524-86-2 (2-(2-bromoprop-1-en-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane, Mixture of isomers)

• Product Name: 2-(2-bromoprop-1-en-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane, Mixture of isomers
• CAS No: 1187524-86-2
• MF: C₉H₁₆BBrO₂
• MW: 246.937142372131
• CID: 5463593
• PubChem ID: 44254740
• Update Time: 2025-05-21

2-(2-bromoprop-1-en-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane, Mixture of isomers Chemical and Physical Properties

Names and Identifiers

• 1,3,2-Dioxaborolane, 2-[(1Z)-2-bromo-1-propen-1-yl]-4,4,5,5-tetramethyl-
• 2-(2-bromoprop-1-en-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane, Mixture of isomers

• Inchi： 1S/C9H16BBrO2/c1-7(11)6-10-12-8(2,3)9(4,5)13-10/h6H,1-5H3/b7-6-
• InChI Key： MHEQXOYJMUJTLM-SREVYHEPSA-N
• SMILES： O1C(C)(C)C(C)(C)OB1/C=C(\Br)/C

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• Boiling Point: 198.5±42.0 °C(Predicted)

Additional information on 2-(2-bromoprop-1-en-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane, Mixture of isomers

2-(2-Bromoprop-1-en-1-yl)-4,4,5,5-Tetramethyl-1,3,2-Dioxaborolane (Mixture of Isomers)

The compound 2-(2-bromoprop-1-en-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 1187524-86-2) is a versatile organoboron compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound is notable for its unique structure and the presence of a dioxaborolane ring system. The molecule consists of a boron-containing ring with two methyl groups at positions 4 and 5 and a bromoalkene substituent at position 2. The mixture of isomers refers to the coexistence of different stereoisomeric forms due to the flexibility of the boron ring system.

Recent advancements in organoboron chemistry have highlighted the importance of this compound as a key intermediate in the synthesis of various functional materials. For instance, its use in cross-coupling reactions has been extensively explored. The dioxaborolane ring system acts as a reactive site for nucleophilic attack, making it an ideal substrate for Suzuki-Miyaura coupling reactions. This reaction is pivotal in constructing carbon-carbon bonds and has applications in drug discovery and polymer synthesis.

The bromoalkene substituent in this compound introduces additional reactivity and selectivity into the molecule. Researchers have demonstrated that this substituent can undergo various transformations under specific reaction conditions. For example, it can participate in olefin metathesis reactions to form complex polymeric structures or serve as a precursor for the synthesis of biologically active molecules.

In terms of synthesis, this compound can be prepared through a variety of methods. One common approach involves the reaction of an alkylboronic ester with an alkyne or alkene under catalytic conditions. The formation of the dioxaborolane ring typically requires precise control over reaction conditions to ensure high yields and selectivity. Recent studies have focused on optimizing these synthetic pathways to improve scalability and reduce costs.

The mixture of isomers aspect adds another layer of complexity to this compound's behavior in chemical reactions. Depending on the stereochemistry of the boron ring system, different reactivities can be observed. This has led to investigations into how stereochemical factors influence reaction outcomes in organoboron chemistry.

From an applications perspective, this compound has shown promise in several areas. In polymer chemistry, it has been used as a building block for synthesizing boron-containing polymers with unique electronic properties. These polymers have potential applications in optoelectronics and energy storage devices such as batteries and supercapacitors.

In medicinal chemistry, derivatives of this compound have been explored as potential drug candidates due to their ability to modulate cellular processes through specific interactions with biological targets. For example, certain derivatives have shown anti-inflammatory and antioxidant properties in preclinical studies.

Moreover, recent research has delved into the environmental impact and degradation pathways of this compound. Understanding its stability under various conditions is crucial for assessing its potential environmental risks and ensuring safe handling practices.

In conclusion, 2-(2-bromoprop-1-en-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (Mixture of Isomers) stands out as a multifaceted organoboron compound with diverse applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool in modern organic synthesis and materials science research.